Cas no 131204-46-1 (H-Val-Thr-Cys-Gly-OH)

• Product Name: H-Val-Thr-Cys-Gly-OH
• CAS No: 131204-46-1
• Molecular Formula: C₁₄H₂₆N₄O₆S
• Molecular Weight: 378.44400
• CID: 138753
• PubChem ID: 5253208

H-Val-Thr-Cys-Gly-OH Properties

Names and Identifiers

• Glycine,L-valyl-L-threonyl-L-cysteinyl-
• 2-[[2-[[2-[(2-amino-3-methylbutanoyl)amino]-3-hydroxybutanoyl]amino]-3-sulfanylpropanoyl]amino]acetic acid
• H-Val-Thr-Cys-Gly-OH
• VAL-THR-CYS-GLY
• V-T-C-G
• Circumsporozoite (CS) Protein Sequence
• DTXSID10413460
• FT-0643146
• 131204-46-1
• 2-((R)-2-((2S,3R)-2-((S)-2-Amino-3-methylbutanamido)-3-hydroxybutanamido)-3-mercaptoPropanamido)acetic acid
• Valylthreonylcysteinylglycine

• InChIKey： PWFIBKCXTPLSHX-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H26N4O6S/c1-6(2)10(15)13(23)18-11(7(3)19)14(24)17-8(5-25)12(22)16-4-9(20)21/h6-8,10-11,19,25H,4-5,15H2,1-3H3,(H,16,22)(H,17,24)(H,18,23)(H,20,21)
• SMILES： CC(C(N)C(NC(C(NC(C(NCC(O)=O)=O)CS)=O)C(O)C)=O)C

Computed Properties

• Exact Mass: 378.15700
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 13
• Monoisotopic Mass: 378.15730574g/mol
• Heavy Atom Count: 25
• Complexity: 502
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.9
• Topological Polar Surface Area: 172Ų

Experimental Properties

• LogP: -0.67630
• PSA: 209.65000